Cas no 1383979-52-9 (6-(aminomethyl)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(aminomethyl)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 1383979-52-9
• MF: C₉H₁₂F₂N₂
• MW: 186.201788902283
• CID: 6309381
• PubChem ID: 165900258
• Update Time: 2025-05-19

6-(aminomethyl)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-2,3-difluoro-N,N-dimethylaniline
• EN300-1842533
• 1383979-52-9

• Inchi： 1S/C9H12F2N2/c1-13(2)9-6(5-12)3-4-7(10)8(9)11/h3-4H,5,12H2,1-2H3
• InChI Key： VEVPRUYSITZPIY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CN)=C1N(C)C)F

Computed Properties

• Exact Mass: 186.09685472g/mol
• Monoisotopic Mass: 186.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-(aminomethyl)-2,3-difluoro-N,N-dimethylaniline

Comprehensive Overview of 6-(aminomethyl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 1383979-52-9)

6-(aminomethyl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 1383979-52-9) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of aminomethyl and difluoro substituents on a benzene ring, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, characterized by N,N-dimethyl functionality, enhances its solubility and reactivity, which are critical for modern drug discovery pipelines.

The growing interest in fluorinated compounds like 6-(aminomethyl)-2,3-difluoro-N,N-dimethylaniline stems from their ability to improve metabolic stability and bioavailability in drug candidates. Researchers frequently search for "fluorinated aniline derivatives" or "CAS 1383979-52-9 applications" to explore its role in developing kinase inhibitors or antimicrobial agents. Its difluoro moiety is particularly valuable for modulating electronic properties, a hot topic in medicinal chemistry discussions.

In agrochemical applications, this compound’s aminomethyl group serves as a key building block for herbicides and fungicides. Searches for "sustainable crop protection chemicals" often lead to derivatives of 6-(aminomethyl)-2,3-difluoro-N,N-dimethylaniline, as its structural motifs align with green chemistry principles. The N,N-dimethyl segment further contributes to reduced environmental persistence, addressing regulatory concerns.

From a synthetic perspective, CAS 1383979-52-9 is pivotal in cross-coupling reactions, a trend highlighted by queries like "Pd-catalyzed amination of fluorinated aromatics." Its difluoro groups facilitate selective functionalization, enabling precise molecular design. Laboratories optimizing "high-throughput screening libraries" also prioritize such scaffolds due to their balanced lipophilicity and hydrogen-bonding capacity.

Analytical studies of 6-(aminomethyl)-2,3-difluoro-N,N-dimethylaniline emphasize advanced techniques like LC-MS and NMR spectroscopy, commonly searched alongside "fluorine NMR chemical shifts." The compound’s stability under physiological conditions makes it a candidate for pro-drug development, another trending topic in pharmacokinetics forums.

In material science, its aromatic amine core attracts attention for designing organic semiconductors or photocatalysts. Queries such as "fluorinated anilines in OLEDs" reflect this niche application. The N,N-dimethyl group’s electron-donating effect is leveraged to tune bandgap energies, a key focus in renewable energy research.

Regulatory and safety profiles of CAS 1383979-52-9 are frequently queried under "REACH compliance for fluorinated amines." While not classified as hazardous, proper handling protocols for aminomethyl compounds are essential, aligning with industry best practices for laboratory safety.

In summary, 6-(aminomethyl)-2,3-difluoro-N,N-dimethylaniline bridges multiple disciplines, from drug discovery to sustainable agriculture. Its fluorine-rich architecture and modifiable amine group ensure enduring relevance in scientific innovation, answering pressing demands for "next-generation functional materials" and "targeted therapeutics."